![molecular formula C26H23N5O2S B6260639 (3E)-3-(1,3-benzothiazol-2-yl)-4-[2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazolin-3-yl]but-3-enoic acid CAS No. 873813-36-6](/img/no-structure.png)
(3E)-3-(1,3-benzothiazol-2-yl)-4-[2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazolin-3-yl]but-3-enoic acid
Overview
Description
(3E)-3-(1,3-benzothiazol-2-yl)-4-[2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazolin-3-yl]but-3-enoic acid is a useful research compound. Its molecular formula is C26H23N5O2S and its molecular weight is 469.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3E)-3-(1,3-benzothiazol-2-yl)-4-[2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazolin-3-yl]but-3-enoic acid involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazoline, which is synthesized from 2-amino-5-methylpyrazine and 2-chloro-3-(pyrrolidin-1-yl)quinazoline. The second intermediate is 3-(1,3-benzothiazol-2-yl)acrylic acid, which is synthesized from 2-aminobenzothiazole and acryloyl chloride. These two intermediates are then coupled using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-amino-5-methylpyrazine", "2-chloro-3-(pyrrolidin-1-yl)quinazoline", "2-aminobenzothiazole", "acryloyl chloride" ], "Reaction": [ "Synthesis of 2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazoline:", "Step 1: 2-amino-5-methylpyrazine is reacted with 2-chloro-3-(pyrrolidin-1-yl)quinazoline in the presence of a base such as potassium carbonate to form the intermediate 2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazoline.", "Synthesis of 3-(1,3-benzothiazol-2-yl)acrylic acid:", "Step 2: 2-aminobenzothiazole is reacted with acryloyl chloride in the presence of a base such as triethylamine to form the intermediate 3-(1,3-benzothiazol-2-yl)acrylic acid.", "Coupling of intermediates to form final product:", "Step 3: The two intermediates, 2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazoline and 3-(1,3-benzothiazol-2-yl)acrylic acid, are coupled using standard peptide coupling chemistry to form the final product, (3E)-3-(1,3-benzothiazol-2-yl)-4-[2-methyl-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]quinazolin-3-yl]but-3-enoic acid." ] } | |
CAS No. |
873813-36-6 |
Molecular Formula |
C26H23N5O2S |
Molecular Weight |
469.6 |
Purity |
95 |
Origin of Product |
United States |
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